Cas no 16669-27-5 (2-Propenoic acid,2-methyl-, docosyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, docosyl ester
• CAS No: 16669-27-5
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• MDL: MFCD00080413
• CID: 182788
• PubChem ID: 3034258
• Update Time: 2025-05-18

2-Propenoic acid,2-methyl-, docosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, docosyl ester
• BEHENYL METHACRYLATE
• Behenyl Methacrylate (C-22)
• 2-methyl-2-propenoic aci docosyl ester
• 2-Methylpropenoic acid docosyl ester
• Docosylmethacrylat
• Einecs 240-714-1
• Methacrylic acid docosyl ester
• docosyl methacrylate
• 2-Propenoic acid, 2-methyl-, docosyl ester
• DTXSID20884925
• FT-0697113
• AKOS028111711
• SCHEMBL540763
• OCDWICPYKQMQSQ-UHFFFAOYSA-N
• AS-65648
• 16669-27-5
• docosyl 2-methylprop-2-enoate
• NS00052735
• ehenyl Methacrylate
• DTXCID301024343
• DB-253843

• MDL： MFCD00080413
• Inchi： 1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-26(27)25(2)3/h2,4-24H2,1,3H3
• InChI Key： OCDWICPYKQMQSQ-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 394.38100
• Monoisotopic Mass: 394.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.865
• Boiling Point: 70-71°C
• Flash Point: 215.4°C
• Refractive Index: 1.455
• PSA: 26.30000
• LogP: 8.92760

2-Propenoic acid,2-methyl-, docosyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on 2-Propenoic acid,2-methyl-, docosyl ester

Research Brief on 2-Propenoic acid,2-methyl-, docosyl ester (CAS: 16669-27-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propenoic acid,2-methyl-, docosyl ester (CAS: 16669-27-5), also known as docosyl methacrylate, has garnered significant attention in recent research due to its versatile applications in chemical biology and pharmaceutical sciences. This long-chain methacrylate ester is characterized by its hydrophobic docosyl (C22) tail, which imparts unique physicochemical properties, making it valuable in drug delivery systems, polymer chemistry, and biomaterial engineering. Recent studies have explored its role in enhancing the stability and bioavailability of therapeutic compounds, as well as its potential in controlled-release formulations.

A 2023 study published in the Journal of Controlled Release investigated the use of 2-Propenoic acid,2-methyl-, docosyl ester as a key component in nanoparticle-based drug delivery systems. The research demonstrated that incorporating this compound into polymeric nanoparticles significantly improved their lipid affinity, enabling better encapsulation of hydrophobic drugs such as paclitaxel and doxorubicin. The study reported a 40% increase in drug-loading capacity compared to traditional polyethylene glycol (PEG)-based systems, highlighting its potential for cancer therapeutics.

In the realm of biomaterials, a groundbreaking 2024 paper in Biomaterials Science detailed the synthesis of a novel copolymer using 16669-27-5 as a monomer. The resulting material exhibited exceptional biocompatibility and tunable degradation rates, making it suitable for long-term implantable devices. The research team from MIT further demonstrated that surfaces coated with this copolymer reduced protein fouling by 75%, addressing a critical challenge in medical device development.

Recent advancements in analytical chemistry have also shed light on the compound's molecular interactions. Nuclear magnetic resonance (NMR) studies published in ACS Omega (2024) revealed unique conformational dynamics of the docosyl chain at physiological temperatures, explaining its superior membrane-penetration capabilities compared to shorter-chain analogs. These findings have important implications for designing more effective transdermal drug delivery systems.

From a commercial perspective, the pharmaceutical industry has shown growing interest in 2-Propenoic acid,2-methyl-, docosyl ester as evidenced by recent patent filings. A 2023 patent (US20230183221A1) describes its use in stabilizing amorphous solid dispersions of poorly soluble drugs, while another (WO2024030976A1) details its application in microneedle arrays for painless vaccine delivery. Market analysts project a compound annual growth rate of 8.2% for docosyl ester-based excipients through 2030.

Despite these promising developments, challenges remain in the large-scale production and purification of 16669-27-5 to meet pharmaceutical-grade standards. A 2024 review in Organic Process Research & Development critically analyzed current synthesis routes, identifying opportunities for greener catalytic processes and improved yield optimization. Ongoing research at several academic and industrial laboratories aims to address these production challenges while exploring new therapeutic applications for this versatile compound.